Cas no 2228155-39-1 (1-1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol
• CAS No: 2228155-39-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6202374
• PubChem ID: 165615595
• Update Time: 2025-05-22

1-1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol
• EN300-1820368
• 2228155-39-1
• 1-[1-(4-methylpyridin-3-yl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C11H15NO/c1-8-3-6-12-7-10(8)11(4-5-11)9(2)13/h3,6-7,9,13H,4-5H2,1-2H3
• InChI Key： JGDVHQNZZWFWPU-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=NC=CC=2C)CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol

Comprehensive Overview of 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228155-39-1)

The compound 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228155-39-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive cyclopropyl and pyridine moieties make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets. The presence of the 4-methylpyridin-3-yl group enhances its solubility and bioavailability, which are critical factors in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol has surged due to their versatility in designing novel therapeutics. This compound is often explored for its role in central nervous system (CNS) drug development, a hot topic in the pharmaceutical industry. With the rise of neurodegenerative diseases and mental health disorders, scientists are actively seeking molecules that can cross the blood-brain barrier effectively. The cyclopropyl ring in this compound is known to improve metabolic stability, making it a promising candidate for such applications.

Another area of interest is the compound's potential in catalysis and material science. The pyridine moiety is a common ligand in coordination chemistry, and its incorporation into 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol opens doors for innovative catalytic systems. Additionally, its unique structure could contribute to the development of advanced materials with tailored properties. Researchers are investigating its use in supramolecular chemistry, where its ability to form non-covalent interactions is highly valued.

The synthesis of 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol involves multi-step organic reactions, often starting from readily available precursors like 3-bromo-4-methylpyridine and cyclopropylmethyl ketone. Optimizing these synthetic routes is a key focus for chemists, as it impacts the scalability and cost-effectiveness of production. Recent advancements in green chemistry have also prompted the exploration of eco-friendly synthesis methods, aligning with global sustainability goals.

From a commercial perspective, 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol is gaining traction as a high-value intermediate. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound for their R&D pipelines. Its CAS No. 2228155-39-1 serves as a unique identifier, ensuring precise tracking in regulatory and procurement processes. The compound's purity and stability are rigorously tested to meet industry standards, making it a reliable choice for high-stakes applications.

In conclusion, 1-(4-methylpyridin-3-yl)cyclopropylethan-1-ol (CAS No. 2228155-39-1) is a multifaceted compound with broad potential in drug discovery, catalysis, and material science. Its unique structural features and growing relevance in cutting-edge research underscore its importance in modern chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.